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chloride

Cat. No.: B1311163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the surfactant properties of

Tributyltetradecylphosphonium chloride (TTPC). TTPC, a quaternary phosphonium salt, is

recognized as a potent cationic surfactant with significant industrial applications. While its

primary use is as a non-oxidizing biocide and antimicrobial agent in sectors such as industrial

water treatment and enhanced oil recovery, its fundamental surfactant characteristics are of

interest to researchers in various fields, including drug delivery. This document summarizes the

available quantitative data, details relevant experimental protocols, and visualizes key

processes to facilitate a comprehensive understanding of TTPC's behavior as a surface-active

agent.

Core Physicochemical and Surfactant Properties of
TTPC
Tributyltetradecylphosphonium chloride (TTPC) is a cationic surfactant characterized by a

positively charged phosphorus atom covalently bonded to four alkyl chains, one of which is a

long C14 chain that provides hydrophobicity, and three butyl groups. The molecule is

neutralized by a chloride counter-ion. Its chemical structure confers high surface activity and

complete solubility in water.[1]
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Quantitative Data Summary
The following tables summarize the key physicochemical and surfactant properties of TTPC

based on available literature. It is important to note that while TTPC is established as a surface-

active agent, comprehensive data on its critical micelle concentration (CMC) is not readily

available in the public domain.

Physicochemical Property Value Reference

IUPAC Name
tributyl(tetradecyl)phosphoniu

m chloride
[2]

Synonyms TTPC, Bellacide 350 [1][2]

CAS Number 81741-28-8 [1][2][3]

Molecular Formula C₂₆H₅₆ClP [1][2]

Molecular Weight 435.16 g/mol [4]

Physical State Colorless to light yellow liquid [1]

Solubility Completely soluble in water [1]

Stability
Stable over a wide pH range;

not degraded by UV light
[1][2]
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Surfactant Property Value Conditions Reference

Surface Tension 51 mN/m

Aqueous solution

(90% saturation) at

20°C

[5]

Interfacial Tension

Reduction

Reduced from 19.2

mN/m to 0.1 mN/m

Water/crude oil

interface with a

formulation of 4000

ppm TTPC, 4 wt%

NaCl, and 5000 ppm

NaOH

[6]

Critical Micelle

Concentration (CMC)

Data not available in

reviewed literature
-

Experimental Protocols
This section details the methodologies for the synthesis of TTPC and the determination of its

surface tension, as derived from the available literature.

Synthesis of Tributyltetradecylphosphonium Chloride
(TTPC)
TTPC is synthesized via a quaternization reaction between tri-n-butylphosphine and 1-

chlorotetradecane.[3][7][8]

Materials:

1-chlorotetradecane

Tri-n-butylphosphine

N,N-dimethylformamide (DMF) as solvent (optional)

Nitrogen gas (for inert atmosphere)

n-hexane (for extraction/purification)
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Equipment:

Chemical reaction kettle with stirrer and temperature control

Vacuum filter

Extraction tank

Vacuum drying oven

Procedure:

Charge the chemical reaction kettle with 1-chlorotetradecane and tri-n-butylphosphine (an

equimolar ratio is typically used). DMF can be used as a solvent.

Purge the reactor with nitrogen gas to establish an inert atmosphere.

Heat the reaction mixture to 140-150°C with constant stirring.[7][8]

Maintain the reaction at this temperature for a specified duration (e.g., 11.5-12 hours) to

ensure completion of the quaternization reaction.[7][8]

After the reaction is complete, cool the mixture.

The crude product can be purified by vacuum stripping to remove any volatile components or

by extraction with a non-polar solvent like n-hexane to remove unreacted starting materials.

[3][7][8]

The purified TTPC is then dried under vacuum to yield the final product.[7]

Surface Tension Measurement
The surface tension of an aqueous solution of TTPC can be determined using the Wilhelmy

plate method, as described in regulatory filings.[5] This method measures the force required to

detach a platinum plate from the surface of the liquid.

Equipment:

Tensiometer (e.g., Krüss GmbH, Model K100)
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Precision balance

Thermostatically controlled sample vessel

Platinum Wilhelmy plate

Cleaning solutions for the platinum plate (e.g., distilled water, ethanol, and flame cleaning)

Procedure:

Preparation of the TTPC Solution: Prepare an aqueous solution of TTPC at the desired

concentration (e.g., 90% of the saturation concentration).[5] Ensure the TTPC is completely

dissolved.

Instrument Setup:

Thoroughly clean the platinum plate and the sample vessel to remove any contaminants. A

common procedure is to rinse with distilled water, then ethanol, and then to heat the plate

in a flame until it glows red-hot to burn off any organic residues.

Calibrate the tensiometer according to the manufacturer's instructions.

Measurement:

Place the TTPC solution in the sample vessel and allow it to reach thermal equilibrium at

the target temperature (e.g., 20°C).[5]

Suspend the clean Wilhelmy plate from the tensiometer's force sensor.

Lower the plate until it just touches the surface of the liquid. The liquid will wet the plate,

and a meniscus will form.

The tensiometer slowly raises the plate, measuring the maximum force exerted by the

surface tension just before the meniscus detaches.

The surface tension (γ) is calculated from this force (F), the wetted perimeter of the plate

(L), and the contact angle (θ), which is assumed to be zero for a perfectly wetted platinum

plate: γ = F / (L * cos(θ)).
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Data Recording: Record the surface tension value in mN/m. For regulatory purposes,

measurements may be continued until a stable value is achieved (e.g., the standard

deviation of measurements over a period of time is below a certain threshold).[5]

Visualizations: Workflows and Logical Relationships
The following diagrams, generated using the DOT language, illustrate the synthesis workflow

for TTPC and the experimental workflow for surface tension measurement.
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Caption: Synthesis workflow for Tributyltetradecylphosphonium Chloride (TTPC).
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Caption: Experimental workflow for the Wilhelmy plate surface tension measurement method.
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Applications and Relevance to Drug Development
Established Industrial Applications
TTPC's primary role is as a biocide, where its cationic surfactant nature is key to its mechanism

of action.[4] It disrupts the cell membranes of microorganisms, leading to increased

permeability and cell death.[4] This property is leveraged in industrial water systems, cooling

towers, and oil and gas operations to control the growth of slime-forming and sulfate-reducing

bacteria.[1][4] In enhanced oil recovery, its ability to significantly lower the interfacial tension

between oil and water is crucial for mobilizing residual oil from rock formations.[6]

Considerations for Drug Development
While there is no direct evidence in the reviewed literature of TTPC being used in

pharmaceutical formulations, understanding its properties is valuable for drug development

professionals for several reasons:

Cationic Surfactants in Drug Delivery: Cationic surfactants, as a class, are explored in drug

delivery for various purposes. Their positive charge allows for interaction with negatively

charged biological membranes, which can be harnessed to enhance drug permeation across

epithelial barriers. They are also used in the formulation of nano-emulsions and as agents in

gene delivery systems to complex with negatively charged nucleic acids.

Structure-Activity Relationship: The structure of TTPC, with its quaternary phosphonium

head group and specific alkyl chain lengths, provides a case study for structure-activity

relationships. The balance between the hydrophobic tail and the cationic head dictates its

surface activity and its interaction with biological systems.

Toxicity as a Limiting Factor: A significant hurdle for the direct application of TTPC in drug

delivery is its inherent toxicity. It is classified as having very high acute toxicity to aquatic

organisms.[2] This biocidal activity, while beneficial for industrial applications, suggests a low

therapeutic index and potential for cytotoxicity, which would need to be overcome or

mitigated for any pharmaceutical application.

In conclusion, Tributyltetradecylphosphonium chloride is a powerful cationic surfactant with

well-defined industrial applications driven by its high surface activity and biocidal properties.

While its direct use in drug delivery is not documented and likely hindered by toxicity concerns,
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the study of its physicochemical properties and synthesis provides a valuable reference point

for researchers investigating the broader class of cationic surfactants for pharmaceutical

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1311163?utm_src=pdf-custom-synthesis
https://www.irochemical.com/product-detail/ttpc/
https://www.santos.com/wp-content/uploads/2023/12/TTPC_Tier3.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9197154.htm
https://publications.gc.ca/site/archivee-archived.html?url=https%3A%2F%2Fpublications.gc.ca%2Fcollections%2Fcollection_2018%2Fsc-hc%2Fh113-9%2FH113-9-2018-11-eng.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0222-0002/attachment_6.pdf
https://www.researchgate.net/publication/317203063_Tributyltetradecylphosphonium_Chloride_Ionic_Liquid_for_Surfactant_Enhanced_Oil_Recovery
https://patents.google.com/patent/CN103275125A/en
https://patents.google.com/patent/CN103275125A/en
https://www.researchgate.net/publication/255744775_Industrial_Preparation_of_Phosphonium_Ionic_Liquids
https://www.benchchem.com/product/b1311163#understanding-the-surfactant-properties-of-ttpc
https://www.benchchem.com/product/b1311163#understanding-the-surfactant-properties-of-ttpc
https://www.benchchem.com/product/b1311163#understanding-the-surfactant-properties-of-ttpc
https://www.benchchem.com/product/b1311163#understanding-the-surfactant-properties-of-ttpc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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